Cas no 1210840-12-2 (N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• CAS No: 1210840-12-2
• MF: C₁₉H₁₇N₅O₅S
• MW: 427.433782339096
• CID: 6377405
• PubChem ID: 45503752
• Update Time: 2025-06-28

N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• N-(1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• F5772-9819
• VU0519951-1
• N-(benzo[d][1,3]dioxol-5-yl)-4-(6-nitrobenzo[d]thiazol-2-yl)piperazine-1-carboxamide
• AKOS024517967
• 1210840-12-2

• Inchi： 1S/C19H17N5O5S/c25-18(20-12-1-4-15-16(9-12)29-11-28-15)22-5-7-23(8-6-22)19-21-14-3-2-13(24(26)27)10-17(14)30-19/h1-4,9-10H,5-8,11H2,(H,20,25)
• InChI Key： ZMENMXDSBGEJJA-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C3OCOC3=C2)=O)CCN(C2=NC3=CC=C([N+]([O-])=O)C=C3S2)CC1

Computed Properties

• Exact Mass: 427.09503983g/mol
• Monoisotopic Mass: 427.09503983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 141Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide (CAS No. 1210840-12-2)

N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1210840-12-2, represents a confluence of heterocyclic chemistry and pharmacophore design, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide incorporates key pharmacological motifs that are known to interact with biological targets in a highly specific manner. The presence of both benzodioxole and benzothiazole rings in its framework suggests potential activity across multiple therapeutic pathways. These structural elements are not only indicative of the compound's complexity but also hint at its versatility in modulating biological processes.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in innovative ways. The benzodioxole moiety, in particular, has been extensively studied for its role in various pharmacological applications. Its ability to engage with receptors and enzymes has made it a valuable component in the design of drugs targeting neurological and cardiovascular disorders. Similarly, the benzothiazole ring is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The nitro group substituent at the 6-position of the benzothiazole ring in N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide adds an additional layer of complexity to its pharmacological profile. Nitro-substituted compounds have been shown to exhibit potent biological activity due to their ability to undergo redox reactions, which can lead to the generation of reactive species that interact with biological targets. This property makes such compounds particularly interesting for applications in therapeutic areas where oxidative stress plays a significant role.

The piperazine carboxamide moiety at the other end of the molecule is another key pharmacophore that contributes to the compound's overall activity. Piperazine derivatives are well-known for their versatility in drug design, often serving as scaffolds for compounds targeting central nervous system disorders, infectious diseases, and inflammatory conditions. The carboxamide group enhances the compound's solubility and bioavailability, which are critical factors for its potential use as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide with greater accuracy. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy and reduced toxicity. By leveraging these technologies, scientists have been able to accelerate the drug discovery process and bring new treatments to market more quickly.

In vitro studies have begun to explore the pharmacological profile of N-(2H-1,3-benzodioxol-5-yl)-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carboxamide across various cellular and biochemical assays. Initial results suggest that this compound exhibits promising activity against several biological targets relevant to neurological disorders, inflammation, and cancer. These findings are particularly encouraging given the structural features that suggest multiple mechanisms of action.

The synthesis of N-(2H-1,3-benzodioxol-5-y